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Introduction: The Imperative of Desizing in Textile
Manufacturing

In the journey from raw fiber to finished fabric, the process of "sizing" is a critical intermediate
step. Warp yarns, which are subjected to significant mechanical stress during weaving, are
coated with a protective film known as a size.[1][2] Starch and its derivatives are among the
most commonly used sizing agents due to their excellent film-forming properties and cost-
effectiveness.[1][3] However, this protective layer must be thoroughly removed before wet
processing stages like dyeing, printing, and finishing.[1][3] Incomplete removal of size, a
process called "desizing," can lead to a host of problems including uneven dyeing, poor color
yield, and a harsh fabric feel.[4]

Traditionally, desizing was accomplished using harsh chemicals like acids, alkalis, or oxidizing
agents.[3][5] While effective to some extent, these methods are often non-specific, leading to
potential damage to the cellulosic fibers of fabrics like cotton, resulting in reduced tensile
strength.[5] Furthermore, the effluent from chemical desizing processes can be highly polluting,
posing significant environmental challenges.[5][6]
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The advent of biotechnology has ushered in a more sustainable and efficient alternative:
enzymatic desizing with alpha-amylase.[6][7] These biocatalysts offer a highly specific and
gentle method for the removal of starch-based sizes, aligning with the growing global demand
for greener manufacturing practices in the textile industry.[5][6]

The Mechanism of Alpha-Amylase Action in
Desizing

Alpha-amylase is an endo-acting enzyme that catalyzes the hydrolysis of a-1,4-glycosidic
bonds present in the inner regions of the starch polymer.[1][4] Starch is composed of two main
components: amylose, a linear chain of glucose molecules, and amylopectin, a branched
structure. Alpha-amylase randomly cleaves these long-chain molecules into smaller, water-
soluble fragments like dextrins and oligosaccharides.[3][4][8] This enzymatic degradation
drastically reduces the viscosity of the starch size, allowing it to be easily washed away from
the fabric.[9]

The specificity of alpha-amylase is its key advantage; it exclusively targets the starch size
without affecting the cellulose fibers of the fabric, thereby preserving the material's integrity and
strength.[1][3][10]

Starch (Insoluble) Substrate Binding Alpha-Amylase Hydrolysis of a-1.4-glycosidic bonds Soluble Dextrins & Oligosaccharides Easy Removal Washed Away
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Caption: Mechanism of alpha-amylase in breaking down insoluble starch into soluble sugars.

Advantages of Enzymatic Desizing with Alpha-
Amylase

The adoption of alpha-amylase in textile desizing offers a multitude of benefits over
conventional chemical methods:

» Specificity and Fabric Integrity: Enzymes are highly specific in their action, targeting only the
starch size and leaving the textile fibers unharmed.[1][10] This prevents the loss of fabric
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strength and weight that can occur with harsh chemical treatments.[5]

e Eco-Friendly and Sustainable: Alpha-amylases are biodegradable and work under mild pH
and temperature conditions, significantly reducing the chemical load in wastewater.[3][5][6]
This leads to a lower Biological Oxygen Demand (BOD) and Chemical Oxygen Demand
(COD) in the effluent, contributing to a more sustainable manufacturing process.[5]

e Energy and Water Savings: Enzymatic desizing can often be carried out at lower
temperatures compared to some chemical methods, leading to energy savings.[3][5] The
high efficiency of the process can also reduce the amount of water required for rinsing.[8]

» Improved Fabric Quality: The gentle action of alpha-amylase results in a softer fabric hand
and improved absorbency, which in turn leads to better and more uniform dyeing and
finishing.[2][3][10]

o Worker Safety: The use of enzymes eliminates the need for handling hazardous acids and
alkalis, creating a safer working environment.[3][8]

Types and Sources of Alpha-Amylase for Textile
Desizing

Alpha-amylases used in the textile industry are primarily derived from microbial sources, mainly
bacteria and fungi, due to their ease of production in large quantities and the ability to
manipulate their properties.[11]

» Bacterial Alpha-Amylases: These are the most commonly used for desizing and are often
sourced from species of Bacillus, such as Bacillus subtilis and Bacillus licheniformis.[1][12] A
key advantage of bacterial amylases is their thermostability, with some variants functioning
optimally at high temperatures (70°C to 110°C).[4][10][13]

o Fungal Alpha-Amylases: Fungal sources like Aspergillus species also produce alpha-
amylases.[12][14] While generally less thermostable than their bacterial counterparts, they
can be effective in lower-temperature desizing processes.[15]

The choice between different types of alpha-amylase depends on the specific processing
conditions and fabric type.
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Optimal . Key
. Optimal pH Lo
Enzyme Type Typical Source Temperature - Characteristic
ange
Range < S
Energy-efficient,
Mid-Temperature ) N suitable for a
Bacillus subtilis 40°C - 70°C[7] 5.5-7.5[7]

Alpha-Amylase

wide range of

fabrics.

Thermostable

Alpha-Amylase

Bacillus

licheniformis

70°C - 110°C[4]
[13]

5.0 - 10.0[10][13]

Ideal for high-
speed,
continuous
desizing

processes.

Fungal Alpha-

Amylase

Aspergillus

oryzae

30°C - 60°CI[3]

45 -7.0[12]

Suitable for
delicate fabrics
requiring lower
processing

temperatures.

Experimental Protocols for Enzymatic Desizing

The following protocols provide a framework for conducting enzymatic desizing in a research or
industrial setting. It is crucial to optimize these parameters based on the specific fabric, sizing

recipe, and available equipment.

Protocol 1: Pad-Batch (Cold) Desizing

This method is suitable for a wide range of fabrics and is known for its energy efficiency.

Materials:

o Grey (unprocessed) starch-sized cotton fabric

» Alpha-amylase (e.g., mid-temperature bacterial amylase)

« Non-ionic wetting agent
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Sodium chloride (optional, as an activator for some enzymes)[9]

pH buffer (e.g., phosphate or acetate buffer)

Padding mangle

Batching roller and plastic film

Procedure:

e Prepare the Desizing Liquor:

o In a suitable container, prepare the desizing solution with the following components:

Alpha-amylase: 1-3 g/L (or as per manufacturer's recommendation)[7]

Non-ionic wetting agent: 1-2 g/L

Sodium chloride: 5-10 g/L (if required)

Adjust the pH to the optimal range for the enzyme (e.g., pH 5.5-7.5) using the
appropriate buffer.[7]

o Ensure all components are thoroughly mixed.

e Padding:

o Set the padding mangle to achieve a wet pick-up of 80-100%.

o Pass the dry grey fabric through the desizing liquor at room temperature.

e Batching:

o Immediately after padding, batch the fabric onto a roller.

o Wrap the batch with an impermeable plastic film to prevent moisture loss and maintain a
consistent temperature.

e Dwell Time:
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o Allow the batched fabric to dwell at ambient temperature for 8-24 hours. The exact time
will depend on the enzyme concentration, amount of size, and ambient temperature.

e Washing:
o After the dwell time, unbatch the fabric and wash it thoroughly.
o Atypical wash cycle would be:

Rinse with cold water.

Hot wash at 80-95°C with a detergent.

Rinse with hot water.

Rinse with cold water.

Protocol 2: Continuous Pad-Steam Desizing

This method is ideal for high-volume production and utilizes higher temperatures for rapid
desizing.

Materials:

e Grey (unprocessed) starch-sized cotton fabric
e Thermostable alpha-amylase

» Non-ionic wetting agent

e Sodium chloride (optional)

e pH buffer

e Padding mangle

e Steamer

Procedure:
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Prepare the Desizing Liquor:
o Prepare the desizing solution as in Protocol 1, but using a thermostable alpha-amylase.

o Adjust the pH to the optimal range for the thermostable enzyme (e.g., pH 5.0-10.0).[10]
[13]

Padding:

o Pass the fabric through the desizing liquor in the padding mangle at a controlled
temperature (e.g., 60-70°C) with a wet pick-up of 80-100%.

Steaming:

o Immediately after padding, pass the fabric through a steamer at 100-105°C for 1-5
minutes. The steam provides the optimal temperature for the rapid action of the
thermostable amylase.

Washing:

o Directly from the steamer, the fabric enters a washing range for thorough rinsing as
described in Protocol 1.

'p

ad-Batch Desizin

Padding with
Desizing Liquor

Batching and
Dwell (8-24h)

Thorough Washing

g

p

ad-Steam Desizin

Padding with
Desizing Liquor

Steaming
(2-5 min)

Thorough Washing

g
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Caption: A comparison of the Pad-Batch and Pad-Steam desizing workflows.

Evaluation of Desizing Efficiency

To ensure the complete removal of starch, it is essential to have reliable methods for evaluating
the desizing efficiency.

Qualitative Method: The lodine Test

This is a quick and simple method for the qualitative assessment of residual starch.
Procedure:
» After desizing and washing, spot the fabric with a solution of iodine in potassium iodide.
 Interpretation of Results:

o Blue-black or violet color: Indicates the presence of starch, signifying incomplete desizing.

o Yellowish-brown color (color of the iodine solution): Indicates the absence of starch and
successful desizing.

The TEGEWA scale is often used to grade the color change, providing a semi-quantitative
assessment.[15]

Quantitative Methods

For more precise evaluation, quantitative methods are employed.
» Weight Loss Measurement:
o This method compares the weight of the fabric before and after desizing.
o Formula: Desizing Efficiency (%) = [(Initial Weight - Final Weight) / Initial Weight] x 100

o Adesizing efficiency of 90% is generally considered excellent.[16]
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e Absorbency Test:
o A well-desized fabric should be highly absorbent.

o Drop Test: A drop of water is placed on the fabric surface, and the time taken for it to be
completely absorbed is measured.[16] A rapid absorption time indicates good desizing.

o Capillary Rise Test: A strip of fabric is suspended vertically with its lower end dipped in
water or a dye solution. The height to which the liquid rises in a given time is a measure of
its absorbency.[16][17]

Conclusion and Future Perspectives

The application of alpha-amylase in textile desizing represents a significant advancement
towards a more sustainable and efficient textile industry. The high specificity, mild operating
conditions, and biodegradability of these enzymes make them a superior alternative to
traditional chemical methods. Future research in this area will likely focus on the development
of novel alpha-amylases with enhanced stability in a wider range of temperatures and pH, as
well as their application in multi-enzyme systems for combined desizing and scouring
processes. The continued adoption of enzymatic technologies will be pivotal in reducing the
environmental footprint of textile manufacturing while simultaneously improving fabric quality.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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